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Compound of Interest

2-Phenylethyl-beta-D-
Compound Name:
thiogalactoside

Cat. No.: B1227523

Get Quote

Executive Summary & Chemical Profile[1][3]

2-Phenylethyl-beta-D-thiogalactoside (PETG) is a sulfur-containing glycoside commonly

used as a competitive inhibitor or non-metabolizable inducer in molecular biology and protein
expression assays.[1] While often not classified as "Dangerous Goods" for transport
(DOT/IATA), it falls under Non-Halogenated Organic Chemical Waste for disposal.

Due to its thioether linkage, improper disposal (e.g., drain pouring or autoclaving) can result in
the release of volatile sulfur compounds (mercaptans/sulfides) or environmental contamination.

Chemical Identity & Hazard Assessment
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Property Data Operational Implication
Use for waste labeling and
CAS Number 63407-54-5 , _
inventory tracking.[1]
Contains Sulfur.[1] Requires
Molecular Formula C14H2005S

incineration with scrubbers.[1]

Physical State

White Solid / Powder

Hygroscopic.[1][2] Dust
generation is the primary

exposure risk.

Toxicity Profile

Not fully investigated.[1][3][2]

Treat as Hazardous.
Precautionary Principle

applies.

Transport (DOT)

Not Regulated

No UN number required for
shipping, but "Chemical

Waste" for disposal.

Storage Class

11 (Combustible Solids)

Keep away from oxidizers.[1]
[4] Store refrigerated (2-8°C).

Pre-Disposal: Segregation Logic[1]

Effective disposal begins at the bench. You must segregate PETG waste based on two factors:

Physical State (Solid vs. Liquid) and Biological Contamination (Sterile Chemical vs. Mixed Bio-

Waste).

The "Sulfur Rule"

Never autoclave large quantities of sulfur-containing compounds. Autoclaving PETG waste can

release noxious sulfur odors and potentially damage autoclave seals.[1]

e Pure PETG Waste: Direct to Chemical Waste incineration.[1]

» Mixed Bio-Waste (e.g., E. coli culture + PETG): If the volume is low (assay plates), standard

biohazard incineration is acceptable. If volumes are high (liters of culture), chemical

deactivation (Bleach/Wescodyne) followed by drain disposal is NOT recommended for sulfur

compounds due to potential chemical reactions. Incineration is the only validated path.
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Disposal Decision Matrix (Workflow)

The following logic flow ensures compliance with RCRA guidelines and prevents the release of
noxious fumes.
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Identify Waste Type

o (Pure Chemical)

Pure Chemical Waste
(Stock solutions, dry powder)

o / Unsure (Safest Path)

Dispose in: PATHOLOGICAL WASTE
(Incineration Required)

iquid ‘es (Deactivated Liquid)

Solid Debris Liquid Waste
(Tips, Tubes, Weigh Boats) (Mother Liquor, Buffers)

Dispose in: SOLID CHEMICAL WASTE

Dispose in: LIQUID CHEMICAL WASTE

(Label: Non-Halogenated Organic) (Label: Non-Halogenated Organic)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating PETG waste based on biological contamination and
physical state.

Operational Protocols
Protocol A: Solid Waste (Dry Powder & Contaminated
Debris)

Applicability: Expired powder, weigh boats, pipette tips, contaminated gloves.

o Container: Use a High-Density Polyethylene (HDPE) wide-mouth jar or a dedicated solid
waste bucket lined with a 6-mil polyethylene bag.[1]

o Labeling: Attach a hazardous waste tag.
o Chemical Name: 2-Phenylethyl-beta-D-thiogalactoside.[1][3][2][5][6][7]
o Hazard Checkbox: Irritant / Toxic (due to unknown toxicity profile).
o Constituents: 100% Organic Solid.[1]

e Segregation: Do not mix with Oxidizers (e.g., Nitrates, Peroxides) or Sharps.

o Disposal Action: Seal container and request pickup for High-Temperature Incineration.

Protocol B: Liquid Waste (Stock Solutions &

Supernatants)
Applicability: Unused stock solutions (DMSO/Water), assay buffers containing >1mM PETG.

» Container: HDPE or Glass safety carboy (Amber glass preferred if light sensitive, though
PETG is generally stable).

o Compatibility: Ensure the carboy is designated for Non-Halogenated Organic Solvents.

o Note: If dissolved in DMSO or Methanol, this classification is critical for the incineration
facility.
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e Labeling:
o Chemical Name: 2-Phenylethyl-beta-D-thiogalactoside solution.[1]
o Solvent: List the solvent (e.g., Water, DMSO 10%).
o pH: Ensure pH is neutral (6-8).

» Disposal Action: Cap tightly. Do not fill >90%. Request pickup for incineration.[1]

Protocol C: Spill Response (Immediate Action)

Hazard: PETG is hygroscopic and can form sticky residues; dust inhalation is an irritant.
e PPE: Nitrile gloves, safety goggles, and N95 dust mask (if powder is dispersed).
o Containment:

o Dry Spill: Do not dry sweep if creating dust.[1] Use a HEPA vacuum or cover with wet

paper towels to dampen.[1]
o Wet Spill: Absorb with vermiculite or chemical spill pads.[1]
e Cleanup:
o Scoop material into a disposal bag.[1]
o Clean surface with water followed by a detergent (soap) wash.[1]
o Tip: Afinal wipe with 70% Ethanol helps remove organic residues.[1]

e Disposal: Place all cleanup materials into the Solid Chemical Waste container (Protocol A).

Regulatory & Compliance Context

While PETG is not listed under a specific EPA RCRA "P" or "U" code, it is regulated under the
"Cradle-to-Grave" responsibility of the generator.[1]
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o RCRA Status: Non-regulated / General Organic Waste. However, because toxicological
properties are "not fully investigated,” the Universal Waste Rule logic dictates treating it as
hazardous to prevent environmental liability.

o SARA 313: Not a reportable chemical.[1][3]
o TSCA: Generally intended for R&D use only.[1][2]

Why Incineration? Biological waste streams often use autoclaving. However, autoclaving sulfur-
containing organics (like PETG) can release sulfides.[1] Incineration with flue gas scrubbing (to
capture SOx emissions) is the only method that guarantees total destruction of the thioether
bond without releasing odors or pollutants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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